Cas no 887973-84-4 (5-(2,5-difluorophenyl)pyridine-3-carbaldehyde)

• Product Name: 5-(2,5-difluorophenyl)pyridine-3-carbaldehyde
• CAS No: 887973-84-4
• MF: C₁₂H₇F₂NO
• MW: 219.186889886856
• MDL: MFCD06410245
• CID: 1033720
• PubChem ID: 24729833
• Update Time: 2025-10-28

5-(2,5-difluorophenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Difluorophenyl)nicotinaldehyde
• 5-(2,5-Difluorophenyl)nicotildehyde
• 5-(2,5-DIFLUOROPHENYL)PYRIDINE-3-CARBALDEHYDE
• EN300-715992
• AB24203
• DTXSID70646994
• 887973-84-4
• J-516083
• DB-295626
• 5-(2,5-difluorophenyl)pyridine-3-carbaldehyde

• MDL： MFCD06410245
• Inchi： 1S/C12H7F2NO/c13-10-1-2-12(14)11(4-10)9-3-8(7-16)5-15-6-9/h1-7H
• InChI Key： WXTLXIBDHMPWCX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1C=NC=C(C=O)C=1)F

Computed Properties

• Exact Mass: 219.04957017g/mol
• Monoisotopic Mass: 219.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Additional information on 5-(2,5-difluorophenyl)pyridine-3-carbaldehyde

5-(2,5-Difluorophenyl)Pyridine-3-Carbaldehyde: A Comprehensive Overview

5-(2,5-Difluorophenyl)Pyridine-3-Carbaldehyde, also known by its CAS Registry Number CAS No. 887973-84-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a carbaldehyde group and a difluorophenyl substituent. The presence of fluorine atoms in the aromatic ring introduces interesting electronic and steric properties, making this compound a valuable building block for various applications.

The synthesis of 5-(2,5-Difluorophenyl)Pyridine-3-Carbaldehyde typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as coupling reactions or oxidations. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.

One of the most promising applications of CAS No. 887973-84-4 lies in its potential as a precursor for advanced materials. The compound's ability to form stable coordination complexes with transition metals has been leveraged in the development of new catalysts for industrial processes. Additionally, its electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices.

In recent studies, scientists have investigated the biological activity of 5-(2,5-Difluorophenyl)Pyridine-3-Carbaldehyde. Initial findings suggest that this compound may exhibit selective cytotoxicity against certain cancer cell lines, making it a potential lead compound for anticancer drug development. Further research is underway to explore its mechanism of action and to optimize its pharmacokinetic properties.

The environmental impact of CAS No. 887973-84-4 has also been a topic of interest. Studies on its degradation pathways under various conditions indicate that it is relatively stable under ambient conditions but can undergo biodegradation under specific microbial influences. These insights are crucial for assessing its safety and sustainability in industrial applications.

In conclusion, 5-(2,5-Difluorophenyl)Pyridine-3-Carbaldehyde, with its CAS number CAS No. 887973-84-4, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and promising research outcomes position it as a key player in future innovations in chemistry and materials science.